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Compound of Interest

Compound Name: 2-Methylacetophenone

CAS No.: 577-16-2

Cat. No.: B146604

Get Quote

This guide provides critical safety and logistical information for the handling and disposal of 2-
Methylacetophenone (CAS No. 577-16-2). The following procedures are designed to ensure

the safety of researchers, scientists, and drug development professionals in a laboratory

setting.

Physicochemical and Safety Data
A summary of important quantitative data for 2-Methylacetophenone is presented below for

easy reference.
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Property Value Source

Molecular Formula C₉H₁₀O [1][2][3]

Molecular Weight 134.18 g/mol [3][4]

Appearance Colorless to pale yellow liquid [3][5]

Boiling Point 214 °C (lit.) [1][2][4]

Density 1.026 g/mL at 25 °C (lit.) [2][3][4]

Flash Point 76 °C (168.8 °F) - closed cup [4][6]

Solubility
Insoluble in water, soluble in

ethanol.
[2]

Refractive Index n20/D 1.5318 (lit.) [2][4]

GHS Hazard Classification

Acute toxicity - Dermal,

Category 4; Acute toxicity -

Inhalation, Category 4;

Combustible liquid.

[7][8]

Standard Operating Procedure for Handling 2-
Methylacetophenone
This section outlines the step-by-step protocol for the safe handling of 2-Methylacetophenone
in a laboratory environment.

Pre-Handling Preparations
Risk Assessment: Conduct a thorough risk assessment for the planned experiment,

considering the quantities of 2-Methylacetophenone to be used and the specific

manipulations involved.

Ventilation: Ensure work is performed in a well-ventilated area, preferably within a chemical

fume hood.[7][8]
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Emergency Equipment: Verify the accessibility and functionality of safety showers, eyewash

stations, and fire extinguishers.[9]

Personal Protective Equipment (PPE): Assemble and inspect all required PPE before

handling the chemical.

Required Personal Protective Equipment (PPE)
Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[7][9]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves. Inspect gloves for any signs of

degradation or puncture before use.[10]

Clothing: A lab coat or other protective clothing is mandatory to prevent skin contact.[8][9]

For larger quantities or where splashing is a risk, consider fire/flame resistant and

impervious clothing.[7]

Respiratory Protection: If exposure limits are likely to be exceeded or if working outside a

fume hood, a full-face respirator with an appropriate filter (e.g., type ABEK (EN14387))

should be used.[6][7] Under normal laboratory use with adequate ventilation, respiratory

protection may not be required.[9]

Handling Procedure
Transporting: When moving the chemical, ensure the container is securely closed and

transported in a secondary container.

Dispensing: Carefully dispense the required amount of 2-Methylacetophenone within the

chemical fume hood, avoiding the generation of mists or vapors.[7]

Experimental Use:

Keep the container closed when not in use.

Avoid contact with skin and eyes.[2][10]
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Keep away from heat, sparks, open flames, and other sources of ignition as it is a

combustible liquid.[8][11]

Ground and bond containers when transferring material to prevent static discharge.

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[9]

Clean the work area and any equipment used.

Spill and Emergency Procedures
Minor Spills:

Remove all sources of ignition.[8]

Ventilate the area.

Absorb the spill with an inert absorbent material (e.g., sand, silica gel, universal binder).[8]

Collect the absorbed material into a suitable, closed container for disposal.[10]

Major Spills:

Evacuate the area immediately.

Alert laboratory personnel and the safety officer.

Prevent the spill from entering drains.[7]

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[7][8]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and wash it before reuse. Seek medical attention if irritation

persists.[7][8][12]
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Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses

if present and easy to do. Seek immediate medical attention.[7][9][12]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[7][9]

Disposal Plan
Waste Collection: Collect all waste materials containing 2-Methylacetophenone in a clearly

labeled, sealed container. Do not mix with other waste streams.

Disposal Route: Dispose of the chemical waste through an approved hazardous waste

disposal facility, in accordance with all local, state, and federal regulations.[7][11] Do not

dispose of it down the drain.[7]

Container Disposal: Empty containers should be handled as hazardous waste and disposed

of appropriately.

Visual Workflow for Safe Handling
The following diagram illustrates the key steps and decision points in the safe handling

workflow for 2-Methylacetophenone.
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Safe Handling Workflow for 2-Methylacetophenone

Preparation

Handling

Disposal & Emergencies

Conduct Risk Assessment

Verify Fume Hood Operation

Check Emergency Equipment

Don Appropriate PPE

Dispense Chemical in Fume Hood

Perform Experiment

Clean Up & Wash Hands

Spill Occurs?

Follow Minor Spill Protocol

Yes (Minor)

Evacuate & Alert

Yes (Major)

Dispose of Waste via Approved Vendor

No

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Methylacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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